Cas no 89019-63-6 (1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%))
89019-63-6 structure
Product Name:1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%)
CAS No:89019-63-6
MF:C22H44NO6PS2
MW:513.691625595093
MDL:MFCD00797667
CID:710741
PubChem ID:57369907
Update Time:2024-10-26
1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%) Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dioxa-9-thia-4-phosphahexadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)thio]-, inner salt, 4-oxide,(7S)-
- [(2S)-2,3-bis(heptanoylsulfanyl)propyl] 2-(trimethylazaniumyl)ethyl phosphate
- 1,2-bis(heptanoylthio) Glycerophosphocholine
- 3,5-Dioxa-9-thia-4-phosphahexadecan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)thio]-, inner salt, 4-oxide,(7
- 3,5-Dioxa-9-thia-4-phosphahexadecan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)thio]-, inner salt, 4-oxide, (S)- (9CI)
- 89019-63-6
- AKOS040755638
- (S)-4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)thio]-3,5-dioxa-9-thia-4-phosphahexadecan-1-aminium
- 1,2-bis(Heptanoylthio)glycerophosphocholine
- LFFIJRJGKBSELO-FQEVSTJZSA-N
- 1,2-Bis(heptanoylthio)-1,2-dideoxy-sn-glycero-3-phosphorylcholine
- DTXSID20724579
- (2S)-2,3-Bis(heptanoylsulfanyl)propyl 2-(trimethylazaniumyl)ethyl phosphate
- PD020890
- HMS3649C19
- 1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%)
-
- MDL: MFCD00797667
- Inchi: 1S/C22H44NO6PS2/c1-6-8-10-12-14-21(24)31-19-20(32-22(25)15-13-11-9-7-2)18-29-30(26,27)28-17-16-23(3,4)5/h20H,6-19H2,1-5H3/t20-/m0/s1
- InChI Key: LFFIJRJGKBSELO-FQEVSTJZSA-N
- SMILES: [C@@H](SC(=O)CCCCCC)(CSC(=O)CCCCCC)COP([O-])(=O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 513.23500
- Monoisotopic Mass: 513.23476747g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 22
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.8
- Topological Polar Surface Area: 143Ų
Experimental Properties
- Color/Form: Not available
- PSA: 153.14000
- LogP: 6.09340
- Solubility: Not available
1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H281303-1mg |
1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%) |
89019-63-6 | 1mg |
$ 150.00 | 2023-09-07 | ||
| TRC | H281303-5mg |
1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%) |
89019-63-6 | 5mg |
$ 431.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G912969-1mg |
1,2-bis(heptanoylthio) Glycerophosphocholine |
89019-63-6 | 98%,25mg/ml in Ethanol | 1mg |
¥1,620.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G912969-10mg |
1,2-bis(heptanoylthio) Glycerophosphocholine |
89019-63-6 | 98%,25mg/ml in Ethanol | 10mg |
¥7,350.00 | 2022-01-14 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67806-5mg |
1,2-bis(heptanoylthio) Glycerophosphocholine |
89019-63-6 | 98% | 5mg |
¥1806.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67806-10mg |
1,2-bis(heptanoylthio) Glycerophosphocholine |
89019-63-6 | 98% | 10mg |
¥3306.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67806-25mg |
1,2-bis(heptanoylthio) Glycerophosphocholine |
89019-63-6 | 98% | 25mg |
¥7548.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67806-50mg |
1,2-bis(heptanoylthio) Glycerophosphocholine |
89019-63-6 | 98% | 50mg |
¥0.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-201428-5mg |
1,2-bis(Heptanoylthio)glycerophosphocholine, |
89019-63-6 | ≥95% | 5mg |
¥2226.00 | 2023-09-05 | |
| Cooke Chemical | M8044147-1mg |
1,2-bis(heptanoylthio)Glycerophosphocholine , 98% |
89019-63-6 | 25mg/mlinEthanol | 1mg |
RMB 1296.00 | 2025-02-21 |
1,2-bis(Heptanoylthio)glycerophosphocholine (in Ethanol) (~90%) Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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